Cas no 1314966-96-5 (4-(Chloromethyl)-3,6-dimethylpyridazine)
4-(Chloromethyl)-3,6-dimethylpyridazine Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-3,6-dimethylpyridazine
- 4-(Chloromethyl)-3,6-dimethylpyridazine
-
- Inchi: 1S/C7H9ClN2/c1-5-3-7(4-8)6(2)10-9-5/h3H,4H2,1-2H3
- InChI Key: BBQYQRZGFCYQOY-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C)N=NC=1C
Computed Properties
- Exact Mass: 156.0454260g/mol
- Monoisotopic Mass: 156.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 25.8
4-(Chloromethyl)-3,6-dimethylpyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01064634-1g |
4-(Chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 95% | 1g |
¥5180.0 | 2023-04-03 | |
| Enamine | EN300-396380-0.05g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 0.05g |
$888.0 | 2023-06-07 | ||
| Enamine | EN300-396380-0.1g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 0.1g |
$930.0 | 2023-06-07 | ||
| Enamine | EN300-396380-0.25g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 0.25g |
$972.0 | 2023-06-07 | ||
| Enamine | EN300-396380-0.5g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 0.5g |
$1014.0 | 2023-06-07 | ||
| Enamine | EN300-396380-1.0g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 1g |
$1057.0 | 2023-06-07 | ||
| Enamine | EN300-396380-2.5g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 2.5g |
$2071.0 | 2023-06-07 | ||
| Enamine | EN300-396380-5.0g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 5g |
$3065.0 | 2023-06-07 | ||
| Enamine | EN300-396380-10.0g |
4-(chloromethyl)-3,6-dimethylpyridazine |
1314966-96-5 | 10g |
$4545.0 | 2023-06-07 |
4-(Chloromethyl)-3,6-dimethylpyridazine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 4-(Chloromethyl)-3,6-dimethylpyridazine
Professional Introduction to 4-(Chloromethyl)-3,6-dimethylpyridazine (CAS No. 1314966-96-5)
4-(Chloromethyl)-3,6-dimethylpyridazine, identified by its CAS number 1314966-96-5, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloromethyl and dimethyl substituents on the pyridazine ring imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.
The compound's molecular structure consists of a six-membered ring containing two nitrogen atoms, with chloromethyl and two dimethyl groups attached. This configuration allows for various chemical transformations, including nucleophilic substitution reactions, which are crucial in medicinal chemistry. The pyridazine core is known for its stability and ability to participate in hydrogen bonding, enhancing its utility in designing biologically active molecules.
In recent years, 4-(Chloromethyl)-3,6-dimethylpyridazine has been explored for its role in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its reactivity to develop novel analogs with potential therapeutic effects. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The compound's ability to act as a precursor for more complex molecules has made it a focal point in academic and industrial research.
The pharmaceutical industry has shown particular interest in derivatives of 4-(Chloromethyl)-3,6-dimethylpyridazine, particularly those targeting neurological disorders. Recent advancements in medicinal chemistry have highlighted its potential in developing neuroprotective agents. The compound's structural features allow it to interact with specific biological targets, making it a promising candidate for further investigation. Additionally, its role in designing small-molecule drugs that can cross the blood-brain barrier has been a subject of intense study.
Synthetic methodologies involving 4-(Chloromethyl)-3,6-dimethylpyridazine have seen significant innovation. Chemists have developed efficient synthetic routes that maximize yield and purity while minimizing side reactions. These advancements have enabled the large-scale production of the compound, facilitating more extensive research and development programs. The synthesis often involves multi-step processes that highlight the compound's versatility as an intermediate.
The safety and handling of 4-(Chloromethyl)-3,6-dimethylpyridazine are critical considerations in laboratory settings. While not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe usage. Researchers must adhere to guidelines regarding storage conditions, personal protective equipment (PPE), and waste disposal to mitigate any potential risks associated with its reactivity.
The environmental impact of using 4-(Chloromethyl)-3,6-dimethylpyridazine
In conclusion, 4-(Chloromethyl)-3,6-dimethylpyridazine
1314966-96-5 (4-(Chloromethyl)-3,6-dimethylpyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)